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Compound of Interest

Compound Name:
3-(3-Chloropropoxy)-4-

methoxybenzaldehyde

CAS No.: 929683-54-5

Cat. No.: B1344774

Get Quote

Executive Summary
3-(3-Chloropropoxy)-4-methoxybenzaldehyde (CAS: 929683-54-5) is a specialized

bifunctional building block used primarily in medicinal chemistry.[1][2] It serves as a critical

intermediate for installing solubilizing side chains (e.g., chloropropyl linkers) onto aromatic

scaffolds, a common strategy in the optimization of kinase inhibitors and GPCR ligands. Due to

its specific regiochemistry, sourcing high-purity material is essential to prevent costly

downstream separation of isomers. This guide outlines verified suppliers, synthesis pathways

for impurity profiling, and robust quality control (QC) protocols.
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Property Specification

Chemical Name 3-(3-Chloropropoxy)-4-methoxybenzaldehyde

CAS Number 929683-54-5

Molecular Formula C₁₁H₁₃ClO₃

Molecular Weight 228.67 g/mol

Appearance White to pale yellow solid

Solubility
Soluble in DMSO, DMF, DCM, Methanol;

Insoluble in water

Key Functional Groups
Aldehyde (C-1), Methoxy (C-4), 3-

Chloropropoxy (C-3)

Regiochemistry Isovanillin derivative (3-position substitution)

Critical Applications in Drug Development
This compound is valued for its bifunctionality, allowing orthogonal elaboration at two distinct

sites:

Aldehyde Handle (C-1): Enables reductive amination, Knoevenagel condensation, or

oxidation to carboxylic acids. It is often used to attach the "head" group of a pharmacophore.

Alkyl Chloride Handle (C-3): The 3-chloropropyl group acts as an electrophile for nucleophilic

substitution reactions. It is frequently displaced by secondary amines (e.g., morpholine,

piperidine, N-methylpiperazine) to generate solubilizing tails, a standard tactic to improve the

pharmacokinetic profile (ADME) of lipophilic drug candidates [1].

Mechanism of Action (Synthetic Utility)
The compound allows for a convergent synthesis strategy. The aldehyde can be reacted first to

build the core scaffold, leaving the chloro-group intact for a late-stage "solubility installation"

step, or vice-versa.
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Unlike commodity chemicals (e.g., Vanillin), this is a Fine Chemical/Building Block. It is typically

not available in multi-ton quantities from general distributors but is stocked by specialized

medicinal chemistry suppliers.

Supplier Selection Criteria
Purity Requirement: ≥97% (HPLC).

Critical Impurity: Must be free of Isovanillin (starting material) and Regioisomers (4-(3-

chloropropoxy)-3-methoxybenzaldehyde).

Documentation: Supplier must provide 1H-NMR confirming the triplet peak for the -CH₂Cl

group.

Representative Commercial Suppliers
Supplier Region Catalog / ID Purity Grade Notes

BLDpharm Global (CN/US) BD160352 97%+
Reliable stock for

gram-scale R&D.

Apollo Scientific Europe (UK) OR303312 95-98%

Good regulatory

documentation

for EU.

abcr Gute

Chemie
Europe (DE) AB358100 High Purity

Specialized in

fine organic

synthesis.

Combi-Blocks USA (Check CAS) 95%+

Excellent for

rapid US

delivery.
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Note: Always verify the specific batch CoA before purchase, as "custom synthesis" batches can

vary in impurity profiles.

Technical Validation: Synthesis & QC
To validate the purity of purchased material, one must understand its synthesis and potential

impurities.

Synthesis Pathway & Impurity Origin
The standard synthesis involves the alkylation of Isovanillin with 1-bromo-3-chloropropane.

Isovanillin
(3-Hydroxy-4-methoxybenzaldehyde)

TARGET:
3-(3-Chloropropoxy)-4-methoxybenzaldehyde

 O-Alkylation

Impurity A:
Unreacted Isovanillin

 Incomplete Rxn

1-Bromo-3-chloropropane
(K2CO3, DMF, 60°C)

Impurity B:
Bis-alkylated Dimer

(Trace)

 Side Rxn

Click to download full resolution via product page

Figure 1: Synthesis pathway showing the origin of critical impurities.

Quality Control Protocol (Self-Validating System)
Method A: HPLC Purity Analysis

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase:

A: Water + 0.1% Formic Acid
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B: Acetonitrile + 0.1% Formic Acid

Gradient: 10% B to 90% B over 15 minutes.

Detection: UV @ 254 nm (aromatic ring) and 280 nm (aldehyde).

Acceptance Criteria: Main peak >97% area. No single impurity >1%.

Method B: 1H-NMR Identity Verification (DMSO-d6)

Aldehyde Proton: Singlet at ~9.85 ppm. (Confirms oxidation state).

Aromatic Region: 3 protons (multiplet 7.0 - 7.6 ppm).

Methoxy Group: Singlet at ~3.85 ppm (3H).[3]

Linker Region (Diagnostic):

Triplet at ~4.15 ppm (O-CH₂-).

Triplet at ~3.80 ppm (Cl-CH₂-). Critical: If this is shifted or missing, hydrolysis to alcohol

may have occurred.

Quintet at ~2.20 ppm (central -CH₂-).

Handling & Stability
Storage: Store at 2-8°C under inert gas (Nitrogen/Argon). Aldehydes are prone to air

oxidation to benzoic acids.

Stability: The alkyl chloride is relatively stable but can hydrolyze to the alcohol if exposed to

strong bases or prolonged moisture.

Safety: Irritant. Wear standard PPE.[4][5] The alkyl chloride moiety is a potential alkylating

agent; handle with care in a fume hood.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.researchgate.net/publication/332020841_Synthesis_and_Spectral_Characterization_of_4-Hydroxy-3-_Methoxybenzaldehyde_Derivatives
https://www.chemos.de/import/data/msds/GB_en/591-31-1-A0239002-GB-en.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15364~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2015:50:35~~4-Methoxybenzaldehyde~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lombardo, L. J., et al. (2004). "Discovery of N-(2-Chloro-6-methyl-phenyl)-2-(6-(4-(2-

hydroxyethyl)-piperazin-1-yl)-2-methyl-pyrimidin-4-ylamino)-thiazole-5-carboxamide (BMS-

354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity in Preclinical Assays."

Journal of Medicinal Chemistry, 47(27), 6658–6661. Link (Demonstrates the utility of

solubilizing tails in kinase inhibitors).

PubChem. (n.d.). "Compound Summary: 3-(3-Chloropropoxy)-4-methoxybenzaldehyde
(CAS 929683-54-5)."[1][2][6][7] National Center for Biotechnology Information. Retrieved

February 12, 2026. Link

BLDpharm. (n.d.). "Product Detail: 3-(3-Chloropropoxy)-4-methoxybenzaldehyde."

BLDpharm Catalog. Retrieved February 12, 2026. Link

Apollo Scientific. (n.d.). "Product Search: CAS 929683-54-5." Apollo Scientific.[7] Retrieved

February 12, 2026. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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